methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate

• IUPAC Name: methyl 1-(3,5-dimethoxybenzoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C16H21NO5/c1-20-13-8-12(9-14(10-13)21-2)15(18)17-6-4-11(5-7-17)16(19)22-3/h8-11H,4-7H2,1-3H3
• InChI Key: SGQXAQCKERNKMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N2CCC(CC2)C(=O)OC)OC
• Molecular Formula: C16H21NO5
• Molecular Weight: 307.34 g/mol

Description

Methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate, also known as MDBP, is a chemical compound that has been studied for its potential applications in scientific research. MDBP is a piperidine derivative that has been shown to have unique properties that make it useful for a variety of research purposes. In

Scientific Research Applications

Methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and toxicology. In neuroscience research, methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate has been used to study the effects of drugs on the brain and to investigate the mechanisms of action of various drugs. In pharmacology research, methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate has been used to screen potential drug candidates and to investigate drug interactions. In toxicology research, methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate has been used to study the effects of toxins on the body and to investigate the mechanisms of toxicity.

Mechanism of Action

Methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate is believed to act as a dopamine reuptake inhibitor, meaning that it prevents the reuptake of dopamine by nerve cells. This leads to an increase in dopamine levels in the brain, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects:
methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate has been shown to have a variety of biochemical and physiological effects, including increased locomotor activity, increased heart rate, and increased blood pressure. In addition, methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate has been shown to have anxiogenic effects, meaning that it can increase anxiety levels in animals.

Advantages and Limitations for Lab Experiments

Methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate has several advantages for use in lab experiments, including its high purity, stability, and availability. However, there are also some limitations to its use, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several potential future directions for methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate research. One area of interest is the development of new drugs that are based on the structure of methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate. Another area of interest is the investigation of the long-term effects of methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate on behavior and cognition. Additionally, further research is needed to fully understand the mechanism of action of methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate and its potential applications in a variety of scientific research areas.

Synthesis Methods

Methyl 1-(3,5-dimethoxybenzoyl)-4-piperidinecarboxylate can be synthesized using a variety of methods, including the reaction of piperidine with 3,5-dimethoxybenzoyl chloride in the presence of a base. This method typically yields a high purity product that can be used for research purposes.